Cas no 73600-89-2 (3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name))

3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name) structure
73600-89-2 structure
Product Name:3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name)
CAS No:73600-89-2
MF:C11H15N3O8
MW:317.252103090286
CID:1765699
Update Time:2024-03-01

3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name) Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name)
    • Tetrodotoxin, 11-deoxy-11-oxo- (9CI)
    • Inchi: 1S/C11H15N3O8/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5/h1-7,16-20H,(H3,12,13,14)
    • InChI Key: AWPSOPFZRFNJNJ-UHFFFAOYSA-N
    • SMILES: OC1C2C3(C(O)C4(OC2C(C(O4)C3O)(C=O)O)O)NC(=N)N1

Computed Properties

  • Exact Mass: 317.086
  • Monoisotopic Mass: 317.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 2.76
  • Boiling Point: 767.6°C at 760 mmHg
  • Flash Point: 418°C
  • Refractive Index: 2.087

3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name) Related Literature

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